11Z,13E-Hexadecadienal
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Overview
Description
11Z,13E-Hexadecadienal, also known as (Z)-11-hexadecenal, is a pheromone produced by female moths of the genus Helicoverpa. This compound has been extensively studied due to its potential use as a pest control agent.
Mechanism of Action
The mechanism of action of 11Z,13E-Hexadecadienal is not fully understood. However, it is believed that this compound works by disrupting the mating behavior of male moths. When female moths release this compound, it attracts male moths, leading them away from females and disrupting the mating process.
Biochemical and Physiological Effects:
Studies have shown that exposure to 11Z,13E-Hexadecadienal can have physiological effects on male moths, including changes in heart rate and wing beat frequency. Additionally, this compound has been found to have antimicrobial properties, making it a potential candidate for use in food preservation.
Advantages and Limitations for Lab Experiments
The advantages of using 11Z,13E-Hexadecadienal in lab experiments include its high purity and availability. However, the limitations of using this compound include its high cost and potential toxicity.
Future Directions
For research on 11Z,13E-Hexadecadienal include exploring its potential use as a pest control agent in agricultural settings, as well as its potential use in food preservation. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its physiological effects on insects.
Synthesis Methods
11Z,13E-Hexadecadienal can be synthesized through several methods, including the oxidation of (Z)-11-hexadecenol, the reduction of (E)-11,13-hexadecadienal, and the Wittig reaction of (Z)-hexadecenal with an appropriate phosphonium ylide. The most commonly used method for synthesizing this compound is the oxidation of (Z)-11-hexadecenol using Jones reagent.
Scientific Research Applications
11Z,13E-Hexadecadienal has been extensively studied for its potential use as a pest control agent. This compound has been found to be highly attractive to male moths of the genus Helicoverpa, making it a potential candidate for use in pheromone traps. Additionally, 11Z,13E-Hexadecadienal has been found to have antimicrobial properties, making it a potential candidate for use in food preservation.
properties
CAS RN |
73264-89-8 |
---|---|
Product Name |
11Z,13E-Hexadecadienal |
Molecular Formula |
C16H28O |
Molecular Weight |
236.39 g/mol |
IUPAC Name |
(11Z,13E)-hexadeca-11,13-dienal |
InChI |
InChI=1S/C16H28O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17/h3-6,16H,2,7-15H2,1H3/b4-3+,6-5- |
InChI Key |
ZTJGMVSDMQAJPE-ICWBMWKASA-N |
Isomeric SMILES |
CC/C=C/C=C\CCCCCCCCCC=O |
SMILES |
CCC=CC=CCCCCCCCCCC=O |
Canonical SMILES |
CCC=CC=CCCCCCCCCCC=O |
Purity |
97% |
synonyms |
(11Z,13E)-11,13-hexadecadienal; (Z11,E13)-11,13-Hexadecadienal; (Z,E)-11,13-Hexadienal; 11,13-hexadecadienal; (Z,E)-11,13-hexadecadienal; 11Z,13E-Hexadecadienal; (Z,E)-11,13-Hexadecadienal; ; |
Origin of Product |
United States |
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